Cas no 1932625-88-1 (tert-butyl (3S,4R)-3-ethynyl-4-hydroxy-pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S,4R)-3-ethynyl-4-hydroxy-pyrrolidine-1-carboxylate
• CAS No: 1932625-88-1
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5104529
• Update Time: 2026-03-03

tert-butyl (3S,4R)-3-ethynyl-4-hydroxy-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-ethynyl-4-hydroxy-, 1,1-dimethylethyl ester, (3S,4R)-
• tert-butyl (3S,4R)-3-ethynyl-4-hydroxy-pyrrolidine-1-carboxylate

• Inchi： 1S/C11H17NO3/c1-5-8-6-12(7-9(8)13)10(14)15-11(2,3)4/h1,8-9,13H,6-7H2,2-4H3/t8-,9-/m0/s1
• InChI Key： VYMZWRJFUIFDAW-IUCAKERBSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](O)[C@@H](C#C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (3S,4R)-3-ethynyl-4-hydroxy-pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl (3S,4R)-3-ethynyl-4-hydroxy-pyrrolidine-1-carboxylate (CAS No. 1932625-88-1)

The compound tert-butyl (3S,4R)-3-ethynyl-4-hydroxy-pyrrolidine-1-carboxylate (CAS No. 1932625-88-1) is a highly specialized chiral pyrrolidine derivative that has garnered significant attention in the fields of pharmaceutical chemistry, organic synthesis, and medicinal research. Its unique structural features, including the ethynyl group and hydroxy-pyrrolidine moiety, make it a valuable intermediate for the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and asymmetric synthesis.

One of the key reasons for the growing interest in tert-butyl (3S,4R)-3-ethynyl-4-hydroxy-pyrrolidine-1-carboxylate is its role in the synthesis of protease inhibitors and enzyme modulators. The compound's stereochemistry (3S,4R) is particularly important for achieving high enantioselectivity in catalytic reactions, a topic that aligns with current trends in green chemistry and sustainable synthesis. Users often inquire about its synthetic routes, purification methods, and stability under various conditions, reflecting the demand for practical and scalable protocols.

In the context of AI-driven drug design, tert-butyl (3S,4R)-3-ethynyl-4-hydroxy-pyrrolidine-1-carboxylate has been explored as a building block for machine learning-assisted molecular optimization. Its structural versatility allows for modifications that can enhance binding affinity or pharmacokinetic properties, making it a subject of interest in computational chemistry forums. Searches related to its NMR spectra, HPLC analysis, and crystallographic data are also common, highlighting the need for detailed characterization.

Another area where this compound shines is in the development of peptide mimetics and small-molecule therapeutics. The tert-butyloxycarbonyl (Boc) protecting group in its structure offers advantages in stepwise synthesis, a feature frequently discussed in organic chemistry communities. Recent publications have emphasized its utility in constructing heterocyclic scaffolds, which are pivotal in targeting G-protein-coupled receptors (GPCRs) and kinases.

From a commercial perspective, suppliers and manufacturers of tert-butyl (3S,4R)-3-ethynyl-4-hydroxy-pyrrolidine-1-carboxylate often highlight its high purity and batch-to-batch consistency, addressing concerns raised by quality-conscious buyers. The compound's CAS No. 1932625-88-1 serves as a critical identifier in global chemical databases, ensuring traceability and compliance with REACH and other regulatory frameworks.

Looking ahead, the demand for chiral auxiliaries like tert-butyl (3S,4R)-3-ethynyl-4-hydroxy-pyrrolidine-1-carboxylate is expected to rise, driven by advancements in personalized medicine and targeted therapies. Its compatibility with flow chemistry techniques and microwave-assisted synthesis further positions it as a future-proof intermediate. For researchers seeking structure-activity relationship (SAR) studies, this compound offers a robust platform for innovation.